Cas no 2137134-65-5 (1-(4-Aminocyclohexyl)prop-2-en-1-one)

• Product Name: 1-(4-Aminocyclohexyl)prop-2-en-1-one
• CAS No: 2137134-65-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5294122
• Update Time: 2025-05-22

1-(4-Aminocyclohexyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminocyclohexyl)prop-2-en-1-one
• 1-[(1r,4r)-4-aminocyclohexyl]prop-2-en-1-one
• 1-[(1s,4s)-4-aminocyclohexyl]prop-2-en-1-one
• 2-Propen-1-one, 1-(cis-4-aminocyclohexyl)-

• Inchi： 1S/C9H15NO/c1-2-9(11)7-3-5-8(10)6-4-7/h2,7-8H,1,3-6,10H2
• InChI Key： RMOLAOIIMHVNHW-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Aminocyclohexyl)prop-2-en-1-one

1-(4-Aminocyclohexyl)prop-2-en-1-one (CAS No. 2137134-65-5): A Versatile Chemical Building Block

In the rapidly evolving field of organic chemistry, 1-(4-Aminocyclohexyl)prop-2-en-1-one (CAS No. 2137134-65-5) has emerged as a valuable intermediate with diverse applications. This compound, featuring both an amino group and an α,β-unsaturated ketone moiety, offers unique reactivity that makes it particularly useful in pharmaceutical research and material science. The 4-aminocyclohexyl backbone combined with the prop-2-en-1-one functionality creates a molecular architecture that is increasingly sought after in modern synthetic chemistry.

The growing interest in 1-(4-Aminocyclohexyl)prop-2-en-1-one reflects current trends in drug discovery, where researchers are focusing on compounds with improved bioavailability and target specificity. Its CAS 2137134-65-5 designation ensures precise identification in global chemical databases, making it easier for scientists to track its applications and safety data. The compound's structure suggests potential as a precursor for various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents that require rigid cyclohexyl scaffolds.

Recent publications highlight the utility of 1-(4-Aminocyclohexyl)prop-2-en-1-one derivatives in medicinal chemistry. The presence of both nucleophilic (amino) and electrophilic (enone) centers allows for sequential functionalization, a property highly valued in combinatorial chemistry approaches. This dual reactivity pattern answers one of the most frequently searched questions in synthetic chemistry forums: "How to create multifunctional building blocks for drug discovery?" The compound's 4-aminocyclohexyl prop-2-en-1-one structure provides an elegant solution to this challenge.

From a material science perspective, the 1-(4-Aminocyclohexyl)prop-2-en-1-one molecule offers interesting possibilities for polymer chemistry. The enone group can participate in various polymerization reactions, while the amino functionality allows for subsequent modification or cross-linking. This combination addresses another hot topic in materials research: "Design of smart polymers with tunable properties." The CAS 2137134-65-5 compound thus serves as a bridge between small molecule chemistry and polymer science.

The synthesis of 1-(4-Aminocyclohexyl)prop-2-en-1-one typically involves the conjugation of 4-aminocyclohexanone with acrolein or its equivalents, followed by oxidation. This process has been optimized in recent years to improve yields and purity, responding to industry demands for reliable synthetic routes to key intermediates. Analytical data for CAS 2137134-65-5 shows characteristic peaks in NMR and mass spectra that help researchers verify the compound's identity and purity—information frequently requested in chemical research queries.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods to produce 1-(4-Aminocyclohexyl)prop-2-en-1-one. This aligns with the trending search term "eco-friendly synthesis of pharmaceutical intermediates." The compound's potential for atom-economic transformations makes it particularly attractive for sustainable chemistry applications. The 4-aminocyclohexyl prop-2-en-1-one scaffold can often participate in reactions with minimal byproduct formation, addressing another common concern in process chemistry.

The stability profile of 1-(4-Aminocyclohexyl)prop-2-en-1-one (CAS No. 2137134-65-5) makes it suitable for various storage and handling conditions, though standard precautions for amino compounds and α,β-unsaturated ketones should be observed. Its solubility characteristics—another frequently searched parameter—show good dissolution in common organic solvents but limited water solubility, information crucial for formulation scientists working with this intermediate.

Looking forward, the applications of 1-(4-Aminocyclohexyl)prop-2-en-1-one are expected to expand as researchers discover new reactions involving this versatile building block. Its presence in patent literature has been growing steadily, particularly in areas related to heterocyclic chemistry and peptidomimetics. The CAS 2137134-65-5 compound represents an excellent example of how carefully designed molecular architectures can address multiple challenges in contemporary chemical research.

For synthetic chemists exploring structure-activity relationships, the 1-(4-Aminocyclohexyl)prop-2-en-1-one framework offers valuable opportunities for structural diversification. The compound's rigid cyclohexyl ring provides conformational constraint often desired in drug design, while the enone system allows for various cyclization and conjugation reactions. These properties respond to the persistent search query: "Versatile intermediates for lead optimization in drug discovery."

The commercial availability of 1-(4-Aminocyclohexyl)prop-2-en-1-one (CAS No. 2137134-65-5) from specialty chemical suppliers has increased in recent years, reflecting its growing importance in research and development. Quality specifications typically emphasize purity levels suitable for pharmaceutical applications, addressing another common concern among researchers sourcing chemical intermediates. Proper characterization data including HPLC, NMR, and mass spectra are generally available for this compound, facilitating its use in regulated environments.